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Compound of Interest

Compound Name:
5-Bromo-2-chloro-3-

hydrazinylpyridine

Cat. No.: B12996303

Get Quote

In the landscape of heterocyclic chemistry, substituted pyridines are foundational scaffolds for

the development of a wide array of functional molecules, from pharmaceuticals to

agrochemicals.[1] Among these, 5-Bromo-3-chloro-2-hydrazinylpyridine emerges as a highly

functionalized and reactive intermediate. Its strategic arrangement of a bromine atom, a

chlorine atom, and a hydrazinyl group on the pyridine core makes it a valuable precursor for

constructing complex molecular architectures.

This technical guide provides an in-depth exploration of 5-Bromo-3-chloro-2-hydrazinylpyridine,

focusing on its synthesis, chemical properties, and primary application as a key building block

in the production of modern insecticides. The information presented herein is intended for

researchers, chemists, and professionals in the fields of organic synthesis and drug and

agrochemical development. It is important to note that while the topic specifies "5-Bromo-2-
chloro-3-hydrazinylpyridine," the predominant and commercially available compound with

these substituents is 5-Bromo-3-chloro-2-hydrazinylpyridine, which will be the focus of this

guide.

Physicochemical and Structural Properties
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The identity and fundamental properties of 5-Bromo-3-chloro-2-hydrazinylpyridine are

summarized below. These data are crucial for its handling, characterization, and use in

synthetic applications.

Property Data Source(s)

IUPAC Name
(5-bromo-3-chloropyridin-2-

yl)hydrazine
[1]

CAS Number 1289076-45-4 [1][2][3]

Molecular Formula C₅H₅BrClN₃ [4]

Molecular Weight 222.47 g/mol [1][4]

Physical Form Solid [2]

InChI Key
IYGAESOPIUEMRW-

UHFFFAOYSA-N
[1][2]

Storage Conditions
Store at 2-8°C, sealed in a dry

environment
[2][4]

Synthetic Pathways and Methodologies
The synthesis of 5-Bromo-3-chloro-2-hydrazinylpyridine is a multi-step process that requires

careful control of reaction conditions to achieve high regioselectivity and yield. The overall

strategy involves the initial formation of a hydrazinylpyridine intermediate, followed by selective

halogenation.

2,3-Dichloropyridine 3-Chloro-2-hydrazinylpyridine

Hydrazine Hydrate
(Nucleophilic Substitution) 5-Bromo-3-chloro-2-hydrazinylpyridine

Brominating Agent
(Electrophilic Aromatic Substitution)

5-Bromo-3-chloro-2-
hydrazinylpyridine

5-Bromo-2-(3-chloro-pyridin-2-yl)-
2H-pyrazole-3-carboxylic acid

Condensation/
Cyclization

Anthranilamide
Insecticides

(e.g., Chlorantraniliprole)

Further Elaboration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12996303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

